Phenyllithium
Overview
Description
Phenyllithium is an organometallic agent with the empirical formula C6H5Li . It is most commonly used as a metalating agent in organic syntheses and a substitute for Grignard reagents for introducing phenyl groups in organic syntheses .
Synthesis Analysis
Phenyllithium was first produced by the reaction of lithium metal with diphenylmercury . It can also be synthesized with a metal-halogen exchange reaction . The predominant method of producing phenyllithium today are the latter two syntheses .
Molecular Structure Analysis
Phenyllithium forms monoclinic crystals . Solid phenyllithium can be described as consisting of dimeric Li2Ph2 subunits . The Li atoms and the ipso carbons of the phenyl rings form a planar four-membered ring .
Chemical Reactions Analysis
The primary use of PhLi is to facilitate formation of carbon-carbon bonds by nucleophilic addition and substitution reactions .
Physical And Chemical Properties Analysis
Phenyllithium has a molecular weight of 84.045 . It appears as colorless crystals . Its density is 828 mg cm−3 . It has a boiling point of 140 to 143 °C .
Scientific Research Applications
Synthesis of α,β-Unsaturated Carbonyl Compounds
Phenyllithium is utilized in the synthesis of α,β-unsaturated carbonyl compounds through a tandem addition-lithiation-electrophilic substitution reaction. This process is highly sensitive to reaction conditions such as solvent, concentration, and temperature, which can significantly alter the product distribution .
Organometallic Flow Chemistry
In the field of organometallic flow chemistry, Phenyllithium serves as a highly reactive species for carbon-carbon bond formation. Its reactivity is harnessed in flow microreactors to perform controlled synthetic transformations, which are challenging to achieve in conventional batch reactors due to the compound’s high reactivity and low stability .
Crystallography
The study of Phenyllithium derivatives in crystallography helps in understanding the structural aspects of organolithium compounds. This knowledge is crucial for designing new compounds with desired physical and chemical properties .
Mechanism of Action
Target of Action
Phenyllithium, with the empirical formula C6H5Li , is an organometallic agent . The primary targets of Phenyllithium are organic compounds that can form carbon-carbon bonds . It acts as a metalating agent in organic syntheses .
Mode of Action
Phenyllithium interacts with its targets through nucleophilic addition and substitution reactions . For instance, it can react with a carbonyl compound (R2C=O) to form a lithium alkoxide (PhR2COLi) . It can also react with pyridine to form 2-Phenylpyridine, a process that entails an addition-elimination pathway .
Biochemical Pathways
The primary biochemical pathway influenced by Phenyllithium involves the formation of carbon-carbon bonds . This process is crucial in organic syntheses, facilitating the introduction of phenyl groups . The downstream effects include the creation of new organic compounds with altered properties.
Pharmacokinetics
It’s important to note that phenyllithium is reactive and can be hazardous, thus its bioavailability and pharmacokinetic properties in a biological system could be complex and would require careful investigation .
Result of Action
The molecular result of Phenyllithium’s action is the formation of new carbon-carbon bonds, leading to the synthesis of new organic compounds . On a cellular level, the effects would largely depend on the specific context and the compounds being synthesized.
Action Environment
The action of Phenyllithium can be influenced by various environmental factors. For instance, the solvent used can affect the aggregation state of Phenyllithium . It forms a mixture of tetramer and dimer in ether, but complete conversion to dimeric solvates is achieved by the addition of THF, dioxolane, DME, or TMEDA in near stoichiometric amounts . These environmental factors can influence the reactivity and efficacy of Phenyllithium in organic syntheses .
Safety and Hazards
Future Directions
properties
IUPAC Name |
lithium;benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5.Li/c1-2-4-6-5-3-1;/h1-5H;/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DBYQHFPBWKKZAT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].C1=CC=[C-]C=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5Li |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20883453, DTXSID70938503 |
Source
|
| Record name | Lithium, phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20883453 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Lithium benzenide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70938503 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
84.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless solid; [Wikipedia] |
Source
|
| Record name | Phenyllithium | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/16572 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Phenyllithium | |
CAS RN |
591-51-5, 17438-88-9 |
Source
|
| Record name | Phenyllithium | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000591515 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Lithium, phenyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Lithium, phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20883453 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Lithium benzenide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70938503 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Phenyllithium | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.838 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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